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Compound of Interest

Compound Name: 2-Butene

Cat. No.: B3417486 Get Quote

Ensuring the safe and compliant disposal of 2-Butene is a critical responsibility for researchers

and laboratory personnel. As an extremely flammable liquefied gas, improper handling during

disposal can lead to serious accidents, including fires and explosions.[1][2][3] This guide

provides essential safety and logistical information, along with procedural steps for the proper

management and disposal of 2-Butene waste in a laboratory setting.

Immediate Safety and Logistical Information
Hazard Profile: 2-Butene, in both its cis and trans isomers, is classified as an extremely

flammable gas.[2][3] It is also a gas under pressure, which may explode if heated.[1][2][3] As a

simple asphyxiant, it can displace oxygen and cause rapid suffocation.[1][4] Contact with the

liquid form can cause frostbite.[2][4][5]

Regulatory Framework: The disposal of 2-Butene is governed by federal, state, and local

regulations. In the United States, the Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[6][7][8] 2-
Butene is classified as a hazardous waste with the EPA hazardous waste number D001 due to

its ignitability.[9] All disposal activities must be carried out by a licensed hazardous waste

disposal contractor.

Personal Protective Equipment (PPE): When handling 2-Butene, appropriate PPE is

mandatory to ensure personal safety.
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.[5]

Hand Protection
Insulated gloves to protect against frostbite from

the liquefied gas.[5]

Body Protection
Flame-retardant laboratory coat and closed-toe

shoes.[2]

Respiratory Protection

Generally not required if working in a well-

ventilated area. However, a self-contained

breathing apparatus (SCBA) should be used in

case of a leak or in areas with inadequate

ventilation.[5][10]

Quantitative Data: Properties of 2-Butene Isomers
The two common isomers of 2-Butene, cis-2-Butene and trans-2-Butene, have slightly

different physical properties that are important to consider for safe handling.

Property cis-2-Butene trans-2-Butene

CAS Number 590-18-1 624-64-6

Boiling Point 3.7 °C (38.7 °F) 0.9 °C (33.6 °F)

Melting Point -138.9 °C (-218 °F) -105.6 °C (-158 °F)

Flash Point -72 °C (-97.6 °F) -73 °C (-99.4 °F)

Upper Explosive Limit 9.7% 9.0%

Lower Explosive Limit 1.7% 1.8%

Experimental Protocols: Spill and Leak Response
In the event of a 2-Butene leak or spill, immediate and decisive action is required to mitigate

the risks of fire, explosion, and asphyxiation.

Small Spill/Leak:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-1-E4.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-1-E4.pdf
https://produkte.linde-gas.at/sdb_konform/C4H8_10021810EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-1-E4.pdf
https://www.wileyco.com/wp-content/uploads/2019/07/2-ButeneCisTrans000375T.pdf
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Isolate: Immediately evacuate all non-essential personnel from the area.

Isolate the spill or leak area for at least 100 meters (330 feet) in all directions.[1]

Eliminate Ignition Sources: Shut off all sources of ignition, including open flames, sparks, and

hot surfaces.[1][2][3]

Ventilate: If it is safe to do so, increase ventilation in the area to disperse the gas.

Stop the Leak: If the source of the leak can be safely accessed, attempt to stop the flow of

gas. Do not extinguish a leaking gas fire unless the leak can be stopped safely.[2][3]

Large Spill/Leak:

Immediate Evacuation: Evacuate the area and consider an initial downwind evacuation for at

least 800 meters (1/2 mile).[1]

Emergency Services: Contact your institution's emergency response team and the local fire

department.

Isolate the Area: Prevent entry to the affected area.

Procedural Guidance for 2-Butene Disposal
The proper disposal of 2-Butene is a multi-step process that prioritizes safety and regulatory

compliance. The following workflow outlines the necessary procedures from waste generation

to final disposal.
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Waste Generation & Identification

Safe Handling & Storage

Disposal Logistics

Final Disposal

Unused or contaminated
2-Butene is generated

Determine if waste is hazardous
(2-Butene is D001 - Ignitable)

Ensure cylinder valve is closed tightly

Proceed with
hazardous waste protocol

Label container as 'Hazardous Waste - 2-Butene'

Store in a designated, well-ventilated,
and secure hazardous waste area

Segregate from incompatible materials
(e.g., oxidizers)

Contact licensed hazardous
waste disposal contractor

Ready for disposal

Arrange for waste pickup

Prepare shipping papers
(Hazardous Waste Manifest)

Transfer waste to the
licensed contractor

Scheduled pickup

Retain a copy of the manifest
for record-keeping

Click to download full resolution via product page

Figure 1. Workflow for the proper disposal of 2-Butene.
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Step-by-Step Disposal Plan:

Waste Identification: All unused or contaminated 2-Butene must be treated as hazardous

waste. It falls under the EPA hazardous waste code D001 for ignitability.[9]

Secure the Container: Ensure the valve on the gas cylinder is fully closed and the valve cap

is securely in place.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the name

"2-Butene."

Segregated Storage: Store the waste cylinder in a designated hazardous waste

accumulation area that is well-ventilated, cool, and away from direct sunlight and sources of

ignition.[5] It must be segregated from incompatible materials, particularly oxidizing agents.

[2]

Engage a Professional Disposal Service: Contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup by a licensed hazardous waste disposal

contractor. Do not attempt to dispose of 2-Butene through any other means.

Documentation: Ensure that a hazardous waste manifest is completed for the transportation

of the waste.[7] This document tracks the waste from your facility to its final disposal site.

Retain a copy of the manifest for your records in accordance with institutional and regulatory

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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